4-Bromo-3-chloro-N-(pyridin-4-ylmethyl)aniline

• Molecular Formula: C12H10BrClN2
• Molecular Weight: 297.58 g/mol
• IUPAC Name: 4-bromo-3-chloro-N-(pyridin-4-ylmethyl)aniline
• InChI: InChI=1S/C12H10BrClN2/c13-11-2-1-10(7-12(11)14)16-8-9-3-5-15-6-4-9/h1-7,16H,8H2
• InChI Key: IBUYLYMKSBNNMT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NCC2=CC=NC=C2)Cl)Br

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Bromo-3-chloro-N-(pyridin-4-ylmethyl)aniline typically involves the following steps:

Starting Materials: The synthesis begins with commercially available 4-bromo-3-chloroaniline and pyridine-4-carboxaldehyde.

Condensation Reaction: The 4-bromo-3-chloroaniline is reacted with pyridine-4-carboxaldehyde in the presence of a reducing agent such as sodium borohydride.

Industrial Production Methods

the general approach would involve scaling up the laboratory synthesis process, optimizing reaction conditions, and ensuring the purity and yield of the final product through various purification techniques such as recrystallization or chromatography .

Chemical Reactions Analysis

Types of Reactions

4-Bromo-3-chloro-N-(pyridin-4-ylmethyl)aniline can undergo several types of chemical reactions, including:

Substitution Reactions: The bromine and chlorine atoms on the aniline ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Oxidation and Reduction Reactions: The compound can undergo oxidation and reduction reactions, particularly at the nitrogen atom and the pyridine ring.

Coupling Reactions: The compound can participate in coupling reactions such as Suzuki-Miyaura coupling, where the bromine atom is replaced with various aryl or alkyl groups.

Common Reagents and Conditions

Nucleophilic Aromatic Substitution: Common reagents include sodium methoxide or potassium tert-butoxide in polar aprotic solvents like dimethyl sulfoxide (DMSO).

Oxidation: Reagents such as potassium permanganate or hydrogen peroxide can be used.

Reduction: Sodium borohydride or lithium aluminum hydride are typical reducing agents.

Suzuki-Miyaura Coupling: Palladium catalysts and boronic acids are used under mild conditions.

Major Products Formed

Substitution Products: Various substituted anilines depending on the nucleophile used.

Oxidation Products: Oxidized derivatives of the pyridine ring or the aniline nitrogen.

Coupling Products: Biaryl compounds formed through Suzuki-Miyaura coupling.

Scientific Research Applications

4-Bromo-3-chloro-N-(pyridin-4-ylmethyl)aniline has several scientific research applications:

Medicinal Chemistry: It is used as an intermediate in the synthesis of pharmaceutical compounds, particularly those targeting neurological and inflammatory diseases.

Material Science: The compound is explored for its potential use in organic electronics and as a building block for advanced materials.

Biological Studies: It is used in the study of enzyme inhibitors and receptor modulators due to its structural similarity to biologically active molecules.

Mechanism of Action

The mechanism of action of 4-Bromo-3-chloro-N-(pyridin-4-ylmethyl)aniline depends on its specific application:

Enzyme Inhibition: The compound can act as an inhibitor by binding to the active site of enzymes, thereby blocking substrate access.

Receptor Modulation: It can modulate receptor activity by binding to receptor sites, altering the receptor’s conformation and activity.

Pathways Involved: The specific molecular targets and pathways involved vary depending on the biological system being studied.

Comparison with Similar Compounds

Chemical Identity :

• IUPAC Name : 4-Bromo-3-chloro-N-(pyridin-4-ylmethyl)aniline
• Molecular Formula : C₁₂H₁₀BrClN₂
• Molecular Weight : 297.58 g/mol
• CAS Registry Number : 1702994-58-8
• Key Identifiers : ChemSpider ID 34210127, MDL MFCD28145523 .

Structural Features :
The compound features a para-bromo and meta-chloro-substituted aniline core, with a pyridin-4-ylmethyl group attached to the nitrogen. The pyridine ring introduces aromatic nitrogen, enabling hydrogen bonding and π-π interactions, while the halogen substituents (Br, Cl) contribute electron-withdrawing effects, influencing electronic distribution and reactivity .

Comparison with Structural Analogs

4-Bromo-2-chloro-N-(3-pyridinylmethyl)aniline

• CAS : 195372-58-8
• Molecular Formula : C₁₂H₁₀BrClN₂ (same as target compound)
• Key Differences :
  • Substituent Positions : Bromo at position 4, chloro at position 2 (vs. 4-bromo-3-chloro in the target).
  • Pyridine Orientation : 3-Pyridinylmethyl vs. 4-pyridinylmethyl.
• Implications :
  • Altered steric and electronic effects due to substituent positions. The 3-pyridinylmethyl group may reduce planarity compared to the 4-isomer, affecting binding to biological targets .

4-Bromo-N-(pyridin-3-ylmethyl)aniline

• CAS : 84324-68-5
• Molecular Formula : C₁₂H₁₁BrN₂
• Key Differences :
  • Missing Chloro Substituent : Lacks the 3-chloro group.
  • Molecular Weight : 263.13 g/mol (lower due to absence of Cl).
• Implications :
  • Reduced electron-withdrawing effects may enhance nucleophilicity of the aniline nitrogen. Lower molecular weight could improve solubility .

4-(2,5-Dimethoxyphenyl)-N-(pyridin-4-ylmethyl)aniline (JPIII)

• Molecular Formula : C₂₀H₂₀N₂O₂
• Key Differences :
  • Substituents : 2,5-Dimethoxyphenyl (electron-donating groups) vs. halogenated aryl.
• JPIII demonstrates Orai1 channel inhibition, highlighting the role of substituent electronic properties in biological activity .

3-Chloro-4-fluoro-N-{[3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methyl}aniline

• Synthesis : Reductive amination using NaBH₄/I₂ .
• Key Differences :
  • Heterocycle : Pyrazole core vs. pyridine.
  • Additional Substituents : Fluorine and methoxyphenyl groups.
• Implications :
  • Fluorine's electronegativity may enhance metabolic stability. The pyrazole ring introduces additional hydrogen-bonding sites .

4-Chloro-N-(2-pyridyl)aniline

• Molecular Formula : C₁₁H₉ClN₂
• Key Differences :
  • Pyridine Position : 2-Pyridyl vs. 4-pyridinylmethyl.
  • Halogen : Single chloro substituent.
• Implications :
  • The ortho-pyridyl group facilitates dimerization via N—H⋯N hydrogen bonds, affecting crystallinity and solubility .

Data Table: Comparative Analysis

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties/Applications
Target Compound	C₁₂H₁₀BrClN₂	297.58	4-Br, 3-Cl, 4-pyridinylmethyl	Potential kinase inhibitor scaffold
4-Bromo-2-chloro-N-(3-pyridinylmethyl)aniline	C₁₂H₁₀BrClN₂	297.58	4-Br, 2-Cl, 3-pyridinylmethyl	Steric hindrance alters binding
4-Bromo-N-(pyridin-3-ylmethyl)aniline	C₁₂H₁₁BrN₂	263.13	4-Br, 3-pyridinylmethyl	Enhanced solubility
JPIII	C₂₀H₂₀N₂O₂	320.39	2,5-Dimethoxyphenyl, 4-pyridinylmethyl	Orai1 channel inhibition
3-Chloro-4-fluoro-N-(pyrazolylmethyl)aniline	C₁₈H₁₅ClFN₃O	343.78	3-Cl, 4-F, pyrazole core	Improved metabolic stability